Cas no 1807064-29-4 (6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol)

• Product Name: 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol
• CAS No: 1807064-29-4
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4872327
• Update Time: 2025-06-10

6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-8-5(3-13)4(7(10)11)2-6(9)12-8/h2,7,13H,3H2,1H3
• InChI Key： KWTJEWRAEYEHMS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(CO)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol

Comprehensive Overview of 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1807064-29-4)

The compound 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1807064-29-4) is a specialized chemical entity with significant relevance in modern pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and methoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol suppliers, synthesis methods, and applications in drug discovery, reflecting its growing importance in scientific and commercial domains.

In recent years, the demand for fluorinated compounds like 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the broader trend of fluorine in medicinal chemistry, a hot topic in both academic and industrial circles. The compound’s CAS No. 1807064-29-4 is often queried in databases for patent analysis and regulatory compliance, underscoring its role in intellectual property and safety assessments. Additionally, its potential as a building block for heterocyclic derivatives has sparked interest among synthetic chemists exploring sustainable chemistry and green synthesis methodologies.

The structural motif of 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol is particularly noteworthy for its versatility. The presence of a chloro group at the 6-position and a methanol moiety at the 3-position allows for diverse functionalization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability is crucial in addressing contemporary challenges such as antibiotic resistance and oncology drug development, where novel scaffolds are in high demand. Searches for pyridine derivatives in drug design and difluoromethyl applications often highlight this compound’s relevance.

From a technical perspective, the synthesis of 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol typically involves multi-step reactions, including halogenation, etherification, and reduction processes. Optimizing these steps for yield improvement and cost efficiency is a common focus in process chemistry forums. Moreover, the compound’s physicochemical properties, such as solubility and stability under various conditions, are critical for its formulation in end-use products, driving queries like pyridine methanol solubility and storage conditions for fluorinated compounds.

In the agrochemical sector, 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol is explored for its potential as a precursor to crop protection agents. The difluoromethyl group is known to enhance the bioactivity of pesticides, aligning with the industry’s push for eco-friendly pest control solutions. This connection has led to increased searches for fluorinated pyridines in agriculture and novel pesticide intermediates, further cementing the compound’s interdisciplinary significance.

Quality control and analytical characterization of CAS No. 1807064-29-4 are also pivotal. Techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are routinely employed to ensure batch consistency, a topic frequently discussed in pharmaceutical quality assurance communities. The compound’s spectral data and chromatographic methods are often sought after for method development and validation purposes.

In conclusion, 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1807064-29-4) represents a multifaceted tool in chemical research, bridging gaps between medicinal chemistry, agrochemical innovation, and process optimization. Its structural uniqueness and functional adaptability continue to inspire advancements across these fields, making it a compound of enduring interest and utility.